Methyl2-(2-chloroethylsulfinyl)acetat
Cat. No. B8705110
M. Wt: 184.64 g/mol
InChI Key: QCASOZFALSMYCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04711903
Procedure details
3-Chloro-peroxybenzoic acid (81%, 4.7 g, 0.022 mole) was added to the title compound of Example 10 (3.7 g, 0.022 mole) in cold (5° C.) methylene chloride (75 ml) stirred for 30 minutes and cooled in a refrigerator for 48 hours. After removing the solid by filtration, a saturated solution of sodium thiosulfate (30 ml) was added and the mixture stirred for 15 minutes. The layers were separated and the organic layer was washed with saturated sodium bicarbonate (2×50 ml), dried over sodium sulfate, filtered and the solvent removed on a rotary evaporator. The residue was crystallized from ethyl acetate and hexane to give a white solid which was identified as the title compound by its NMR and IR spectra.
Name
Identifiers
|
REACTION_CXSMILES
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ClC1C=C(C=CC=1)C(OO)=[O:6].[Cl:12][CH2:13][CH2:14][S:15][CH2:16][C:17]([O:19][CH3:20])=[O:18]>C(Cl)Cl>[Cl:12][CH2:13][CH2:14][S:15]([CH2:16][C:17]([O:19][CH3:20])=[O:18])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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4.7 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=C(C(=O)OO)C=CC1
|
|
Name
|
|
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Quantity
|
3.7 g
|
|
Type
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reactant
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|
Smiles
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ClCCSCC(=O)OC
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|
Name
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|
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Quantity
|
75 mL
|
|
Type
|
solvent
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|
Smiles
|
C(Cl)Cl
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
stirred for 30 minutes
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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cooled in a refrigerator for 48 hours
|
|
Duration
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48 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
After removing the solid
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
by filtration
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ADDITION
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Type
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ADDITION
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|
Details
|
a saturated solution of sodium thiosulfate (30 ml) was added
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STIRRING
|
Type
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STIRRING
|
|
Details
|
the mixture stirred for 15 minutes
|
|
Duration
|
15 min
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The layers were separated
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic layer was washed with saturated sodium bicarbonate (2×50 ml)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent removed on a rotary evaporator
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was crystallized from ethyl acetate and hexane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a white solid which
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Outcomes
Product
Source
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Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
